(4S)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
Overview
Description
This would include the IUPAC name, common names, and structural formula of the compound. It would also cover its uses and applications .
Synthesis Analysis
This would involve a detailed explanation of the chemical reactions used to synthesize the compound .Molecular Structure Analysis
This would involve the use of techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D structure of the molecule .Chemical Reactions Analysis
This would involve studying the compound’s reactivity, stability, and the types of chemical reactions it undergoes .Physical And Chemical Properties Analysis
This would involve studying properties such as solubility, melting point, boiling point, and spectral data .Scientific Research Applications
- Photodynamic therapy is a promising approach for treating cancer. It involves using light-sensitive compounds (photosensitizers) that generate reactive oxygen species when exposed to light. These reactive species selectively destroy cancer cells. The compound you mentioned could serve as a potential photosensitizer in PDT due to its unique structure and properties .
- The hydrochloride form of this compound may enhance its solubility and bioavailability. Researchers explore its use in drug delivery systems, such as nanoparticles or liposomes, to improve targeted drug release .
- The compound’s fluorescence properties make it suitable for biosensing applications. Researchers develop biosensors based on its interaction with specific biomolecules (e.g., proteins, nucleic acids) .
- Theranostics combines diagnostics and therapy. The compound’s fluorescence allows for real-time imaging (diagnostics), while its drug-like properties enable therapeutic intervention .
- The compound’s structure suggests potential neuroprotective effects. Researchers investigate its role in neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- Some derivatives of this compound exhibit antibacterial activity. Researchers study its potential as an antimicrobial agent .
- Given its benzopyran scaffold, the compound might have anti-inflammatory properties. Researchers explore its effects on inflammatory pathways .
- While not directly biomedical, the compound’s derivatives have applications in materials science. For instance, they’ve been studied in organic photovoltaics .
Photodynamic Therapy (PDT) and Cancer Treatment
Drug Delivery Systems
Biosensing and Diagnostics
Theranostics
Neurodegenerative Diseases
Antibacterial Properties
Anti-inflammatory Applications
Materials Science and Organic Electronics
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4S)-8-methyl-3,4-dihydro-2H-chromen-4-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c1-7-3-2-4-8-9(11)5-6-12-10(7)8;/h2-4,9H,5-6,11H2,1H3;1H/t9-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOOASZNLOHDNQY-FVGYRXGTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(CCO2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=CC=C1)[C@H](CCO2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4S)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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